Cas no 1261759-58-3 (3,2'-Dibromo-6'-(trifluoromethyl)propiophenone)

• Product Name: 3,2'-Dibromo-6'-(trifluoromethyl)propiophenone
• CAS No: 1261759-58-3
• MF: C₁₀H₇Br₂F₃O
• MW: 359.965192079544
• CID: 4984633
• Update Time: 2025-06-08

3,2'-Dibromo-6'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3,2'-Dibromo-6'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7Br2F3O/c11-5-4-8(16)9-6(10(13,14)15)2-1-3-7(9)12/h1-3H,4-5H2
• InChI Key： XFFCNNOARDYPMD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(F)(F)F)=C1C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 3,2'-Dibromo-6'-(trifluoromethyl)propiophenone

Introduction to 3,2'-Dibromo-6'-(trifluoromethyl)propiophenone (CAS No. 1261759-58-3)

3,2'-Dibromo-6'-(trifluoromethyl)propiophenone (CAS No. 1261759-58-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by the presence of bromine atoms and a trifluoromethyl group, which contribute to its chemical stability and reactivity. In this article, we will delve into the properties, synthesis, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of 3,2'-Dibromo-6'-(trifluoromethyl)propiophenone is particularly noteworthy. The compound consists of a benzene ring substituted with a propiophenone moiety, two bromine atoms, and a trifluoromethyl group. The bromine atoms are positioned at the 3 and 2' positions, while the trifluoromethyl group is located at the 6' position. This arrangement imparts specific electronic and steric properties that make the compound an interesting subject for both fundamental research and practical applications.

In terms of synthesis, several methods have been reported in the literature for the preparation of 3,2'-Dibromo-6'-(trifluoromethyl)propiophenone. One common approach involves the bromination of a suitable starting material followed by the introduction of the trifluoromethyl group. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that utilizes a sequential bromination and trifluoromethylation reaction. This method not only simplifies the synthetic route but also improves yield and purity.

The physical properties of 3,2'-Dibromo-6'-(trifluoromethyl)propiophenone have been extensively studied. The compound is typically obtained as a white crystalline solid with a melting point ranging from 100 to 105°C. Its solubility in common organic solvents such as dichloromethane and acetone is moderate, making it suitable for various chemical reactions and analytical techniques. Spectroscopic methods like NMR and mass spectrometry have been employed to confirm its structure and purity.

One of the key areas where 3,2'-Dibromo-6'-(trifluoromethyl)propiophenone has shown promise is in medicinal chemistry. The presence of bromine atoms and a trifluoromethyl group can influence the biological activity of molecules by modulating their interactions with biological targets. Recent research has explored its potential as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are implicated in various cancers.

Beyond its medicinal applications, 3,2'-Dibromo-6'-(trifluoromethyl)propiophenone has also been investigated for its use in materials science. The unique electronic properties conferred by the bromine atoms and trifluoromethyl group make it an attractive candidate for the development of functional materials such as polymers and coatings. A recent paper in Advanced Materials highlighted its potential as a building block for designing materials with enhanced thermal stability and mechanical strength.

In conclusion, 3,2'-Dibromo-6'-(trifluoromethyl)propiophenone (CAS No. 1261759-58-3) is a versatile compound with a rich array of properties that make it valuable in multiple scientific disciplines. Its unique molecular structure provides a foundation for further research into its synthesis, physical properties, and potential applications in medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into this compound, it is likely to play an increasingly important role in advancing our understanding of chemical reactivity and biological function.